![molecular formula C9H16O B7894669 Non-1-yn-3-ol CAS No. 7383-20-2](/img/structure/B7894669.png)
Non-1-yn-3-ol
Overview
Description
Non-1-yn-3-ol is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Organic Synthesis : Non-1-yn-3-ol derivatives have been utilized in catalytic processes. For instance, a derivative of this compound, specifically 3-(pyrrolidin-2-ylmethylamino)naphthalen-2-ol, has shown effectiveness in catalyzing asymmetric Michael addition reactions (Cui Yan-fang, 2008).
Pharmaceutical Synthesis : These compounds are involved in the synthesis of various pharmaceutical products. For example, 1-(2-Aminoaryl)-2-yn-1-ols, easily obtained by the Grignard reaction, were used in carbonylative conditions to produce quinoline-3-carboxylic esters and indol-2-acetic esters, important in medicinal chemistry (B. Gabriele et al., 2008).
Bioactive Compound Synthesis : The synthesis of bioactive compounds, including sex pheromones of Lepidoptera, utilizes 3-alkyn-1-ols as intermediate synthons. This process is essential in the development of environmentally friendly pest control methods (M. PopLidia et al., 1986).
Antioxidant Studies : Studies on compounds like 3-((1H-pyrrol-1-yl) methyl) naphthalen-2-ol, a synthesized organic Mannich base compound with antioxidant properties, demonstrate the potential of this compound derivatives in antioxidant research (M. Boobalan et al., 2015).
Material Science and Catalysis : In material science, these compounds have been used in the preparation and characterization of nanostructures, such as the birnessite-type manganese oxide, demonstrating the impact of morphology on catalytic activity (Jingtao Hou et al., 2014).
Agricultural Applications : Research on compounds like 1-Octen-3-ol, a volatile germination inhibitor produced by Penicillium paneum, has implications for agricultural practices, particularly in controlling fungal growth and spread (G. S. Chitarra et al., 2005).
Chiral Separation in Analytical Chemistry : The enantiomeric separation of derivatives like 1-phenyl-non-2-yn-1-ol, using chiral stationary phase by high-performance liquid chromatography (HPLC), highlights the role of this compound in analytical chemistry (Du Xi, 2011).
properties
IUPAC Name |
non-1-yn-3-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O/c1-3-5-6-7-8-9(10)4-2/h2,9-10H,3,5-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVJKCRIRKNGKPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(C#C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70994947 | |
Record name | Non-1-yn-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70994947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7383-20-2 | |
Record name | 1-Nonyn-3-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7383-20-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Nonyn-3-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007383202 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Non-1-yn-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70994947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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